Cas no 128717-80-6 (dithyreanitrile)

dithyreanitrile Properties

Names and Identifiers

• dithyreanitrile
• 2-(7-methoxy-1H-indol-3-yl)-2,2-bis(methylsulfanyl)acetonitrile
• (7-methoxy-1H-indol-3-yl)[bis(methylsulfanyl)]acetonitrile
• 1H-Indole-3-acetonitrile, 7-methoxy-alpha,alpha-bis(methylthio)-
• 7-Methoxy-alpha,alpha-bis(methylthio)-1H-indole-3-acetonitrile
• DTXSID70155975
• (7-methoxy-1h-indol-3-yl)[bis-(methylsulfanyl)]acetonitrile
• 128717-80-6
• +Expand

• InChIKey： AUNKBAZALTWNQR-UHFFFAOYSA-N
• Inchi： InChI=1S/C13H14N2OS2/c1-16-11-6-4-5-9-10(7-15-12(9)11)13(8-14,17-2)18-3/h4-7,15H,1-3H3
• SMILES： COC1=CC=CC2=C1NC=C2C(C#N)(SC)SC

Computed Properties

• Exact Mass: 277.04709
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 4
• Monoisotopic Mass: 278.055
• Heavy Atom Count: 18
• Complexity: 337
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3
• Topological Polar Surface Area: 99.4Ų

Experimental Properties

• PSA: 45.91
• Refractive Index: 1.665
• Boiling Point: 433.7°C at 760 mmHg
• Flash Point: 216.1°C
• Density: 1.301

Related Categories

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